Cas no 134564-83-3 (3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-propyl-,iodide (1:1))

3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-propyl-,iodide (1:1) structure
134564-83-3 structure
Product Name:3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-propyl-,iodide (1:1)
CAS No:134564-83-3
MF:C29H37IN2
MW:540.521960020065
CID:178799
PubChem ID:6439379
Update Time:2025-04-19

3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-propyl-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-propyl-,iodide (1:1)
    • (2Z)-2-[(E)-3-(3,3-dimethyl-1-propylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-propylindole,iodide
    • 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dim...
    • 1,1-Dipropyl-3,3,3,3-tetramethylindocarbocyanine iodide
    • 2-[(1E,3Z)-3-(3,3-dimethyl-1-propyl-1,3-dihydro-2H-indol-2-ylidene)prop-1-en-1-yl]-3,3-dimethyl-1-propyl-3H-indolium iodide
    • 2-(3-(1,3-Dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propenyl)-3,3-dimethyl-1-propyl-3H-indolium iodide
    • (2Z)-2-[(E)-3-(3,3-Dimethyl-1-propylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-propylindole;iodide
    • 134564-83-3
    • 1,1'-Dipropyl-3,3,3',3'-tetramethylindocarbocyanine iodide
    • 3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-propyl-,iodide(1:1)
    • Dii-C3-(3)
    • 3H-Indolium, 2-(3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propenyl)-3,3-dimethyl-1-propyl-, iodide
    • 1,1'-Dipropyl-3,3,3',3'-tetramethylindocarbocyanine
    • Inchi: 1S/C29H37N2.HI/c1-7-20-30-24-16-11-9-14-22(24)28(3,4)26(30)18-13-19-27-29(5,6)23-15-10-12-17-25(23)31(27)21-8-2;/h9-19H,7-8,20-21H2,1-6H3;1H/q+1;/p-1
    • InChI Key: NHGJYSOYQRLQEA-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(CCC)C2C=CC=CC=2C(C)(C)C=1/C=C/C=C1/C(C)(C)C2C=CC=CC=2N/1CCC

Computed Properties

  • Exact Mass: 540.20000
  • Monoisotopic Mass: 540.200142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 678
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Solubility: DMSO: soluble
  • PSA: 6.25000
  • LogP: 4.14850

3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-propyl-,iodide (1:1) Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:8-10

3H-Indolium,2-[3-(1,3-dihydro-3,3-dimethyl-1-propyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-1-propyl-,iodide (1:1) Related Literature

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